Cas no 41945-72-6 (2-Propanol,1,1'-[(1-methylethylidene)bis(4,1-phenyleneoxy)]bis[3-phenoxy- (9CI))

• Product Name: 2-Propanol,1,1'-[(1-methylethylidene)bis(4,1-phenyleneoxy)]bis[3-phenoxy- (9CI)
• CAS No: 41945-72-6
• MF: C₃₃H₃₆O₆
• MW: 528.635350227356
• CID: 334035
• PubChem ID: 6451805
• Update Time: 2025-04-19

2-Propanol,1,1'-[(1-methylethylidene)bis(4,1-phenyleneoxy)]bis[3-phenoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1,1'-[(1-methylethylidene)bis(4,1-phenyleneoxy)]bis[3-phenoxy- (9CI)
• 1,1'-[isopropylidenebis(p-phenyleneoxy)]bis[3-phenoxypropan-2-ol]
• 1-[4-[2-[4-(2-hydroxy-3-phenoxypropoxy)phenyl]propan-2-yl]phenoxy]-3-phenoxypropan-2-ol
• 1,1'-{Propane-2,2-diylbis[(4,1-phenylene)oxy]}bis(3-phenoxypropan-2-ol)
• SCHEMBL6939521
• EINECS 255-597-2
• 1,1'-(Isopropylidenebis(p-phenyleneoxy))bis(3-phenoxypropan-2-ol)
• DTXSID20962095
• 41945-72-6
• NS00056695

• Inchi： 1S/C33H36O6/c1-33(2,25-13-17-31(18-14-25)38-23-27(34)21-36-29-9-5-3-6-10-29)26-15-19-32(20-16-26)39-24-28(35)22-37-30-11-7-4-8-12-30/h3-20,27-28,34-35H,21-24H2,1-2H3
• InChI Key： NDNKKBFJVPZPRQ-UHFFFAOYSA-N
• SMILES： O(CC(COC1C=CC=CC=1)O)C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OCC(COC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 528.251189
• Monoisotopic Mass: 528.251189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 14
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4
• XLogP3: 6.8

Experimental Properties

• Density: 1.176
• Boiling Point: 700.3°Cat760mmHg
• Flash Point: 377.3°C
• Refractive Index: 1.59